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Compound of Interest

Compound Name: Cholesteryl palmitate-d31

Cat. No.: B15557434

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the theoretical mass calculation for Cholesteryl
palmitate-d31, a deuterated form of cholesteryl palmitate. The inclusion of deuterium isotopes
is a common strategy in drug development and metabolic research to alter pharmacokinetic
properties or for use as an internal standard in analytical studies. Understanding the precise
mass of this molecule is critical for mass spectrometry analysis, metabolic tracking, and
pharmacokinetic modeling.

Core Data Summary

The following table summarizes the key quantitative data used in the calculation of the
theoretical mass of Cholesteryl palmitate-d31.
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Molecular Weight (

Component Chemical Formula Source
g/mol )

Cholesteryl Palmitate Ca3H7602 ~625.08 [1]
Cholesteryl Palmitate-

Ca3HasD3102 ~656.25 [2][3]
d31
Carbon-12 (12C) C 12.000000 u [4][5]
Hydrogen-1 (*H) H 1.007825 u [6]
Oxygen-16 (1°0) 0] 15.994915 u [71[8]
Deuterium (2H or D) D 2.014102 u [6]119]

Methodology for Theoretical Mass Calculation

The theoretical mass of a molecule is the sum of the exact masses of its constituent atoms,
using the mass of the most abundant isotope for each element. For Cholesteryl palmitate-
d31, this involves the isotopes Carbon-12 (12C), Hydrogen-1 (*H), Oxygen-16 (*°0O), and
Deuterium (?H).

The chemical formula for unlabeled cholesteryl palmitate is CazH7602.[1][10][11][12] In the
deuterated version, Cholesteryl palmitate-d31, 31 of the 76 hydrogen atoms are replaced by
deuterium atoms. This results in the chemical formula CasHasD310:2.[2]

The calculation proceeds as follows:

e Calculate the mass of the carbon atoms:
o 43 atoms * 12.000000 u/atom = 516.000000 u

o Calculate the mass of the remaining hydrogen atoms:
o 45 atoms * 1.007825 u/atom = 45.352125 u

o Calculate the mass of the oxygen atoms:

o 2 atoms * 15.994915 u/atom = 31.98983 u
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o Calculate the mass of the deuterium atoms:
o 31 atoms * 2.014102 u/atom = 62.437162 u
e Sum the masses of all atoms to find the theoretical mass of Cholesteryl palmitate-d31:

o 516.000000 u +45.352125 u + 31.98983 u + 62.437162 u = 655.779117 u

Experimental Workflow Visualization

The logical flow of the theoretical mass calculation can be visualized as follows:

Inputs: Atomic Masses Molecular Formula: Ca3HasD3102
Cholesteryl Palmitate-d31 |
1

160: 15.994915 u }—‘

: : : :
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Mass of Carbon = 43 * 12.000000 u Mass of Hydrogen = 45 * 1.007825 u Mass of Oxygen = 2 * 15.994915 u Mass of Deuterium = 31 * 2.014102 u
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T

Final Summation

| Theoretical Mass = Z(Masses) I

Click to download full resolution via product page

Caption: Workflow for calculating the theoretical mass.

Conclusion

The calculated theoretical mass of Cholesteryl palmitate-d31 is 655.779117 u. This value is
derived from the sum of the exact masses of the constituent isotopes. This precise mass is
fundamental for high-resolution mass spectrometry, enabling researchers to accurately identify
and quantify this deuterated compound in complex biological matrices. This information is vital
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for studies involving drug metabolism, pharmacokinetics, and the use of stable isotope-labeled
internal standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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